Cas no 1010044-72-0 (N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide)
N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS001236428
- N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide
- 1010044-72-0
- EN300-26580384
-
- Inchi: 1S/C25H27N3O3S/c1-28(2)19-23-11-7-6-10-22(23)18-26-25(29)21-12-14-24(15-13-21)27-32(30,31)17-16-20-8-4-3-5-9-20/h3-17,27H,18-19H2,1-2H3,(H,26,29)/b17-16+
- InChI Key: IRZSYDZNRKZHCE-WUKNDPDISA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(NCC1C=CC=CC=1CN(C)C)=O)(=O)=O
Computed Properties
- Exact Mass: 449.17731291g/mol
- Monoisotopic Mass: 449.17731291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 86.9Ų
N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26580384-0.05g |
N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide |
1010044-72-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide
Professional Introduction to N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide (CAS No. 1010044-72-0)
N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide, with the CAS number 1010044-72-0, is a compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its complex aromatic and sulfonamide functional groups, exhibits a unique set of pharmacological properties that make it a promising candidate for various therapeutic applications.
The structure of N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide consists of a benzamide core substituted with a secondary amine group and a phenylethene sulfonamide moiety. This arrangement imparts distinct chemical and biological characteristics, making it an intriguing subject for further investigation. The presence of the dimethylamino group enhances the compound's solubility and bioavailability, which are critical factors in drug development.
In recent years, there has been a growing interest in molecules that can modulate intracellular signaling pathways. N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide has been shown to interact with several key enzymes and receptors, suggesting potential applications in the treatment of neurological disorders, inflammation, and cancer. Its ability to inhibit specific kinases and modulate neurotransmitter release makes it a valuable compound for preclinical studies.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of novel therapeutics. Researchers have been exploring its derivatives to enhance its pharmacological profile further. For instance, modifications to the sulfonamide group have led to compounds with improved binding affinity and selectivity for target proteins. These findings highlight the importance of structure-activity relationships in drug design.
The sulfonamide moiety in N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide is particularly noteworthy due to its role in various biological processes. Sulfonamides are known for their antimicrobial and anti-inflammatory properties, and their incorporation into this molecule suggests that it may exhibit similar effects. Additionally, the phenylethene group contributes to its ability to cross the blood-brain barrier, making it a potential candidate for central nervous system disorders.
Recent studies have also explored the synthetic pathways for producing N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide more efficiently. Advances in organic synthesis have enabled researchers to optimize reaction conditions, leading to higher yields and purities. These improvements are crucial for scaling up production and conducting large-scale clinical trials.
The pharmacokinetic properties of this compound are another area of interest. Its metabolic stability and excretion pathways have been studied to understand how it behaves within the body. These insights are essential for determining appropriate dosing regimens and minimizing potential side effects. Additionally, its interaction with cytochrome P450 enzymes has been examined to assess potential drug-drug interactions.
In conclusion, N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide (CAS No. 1010044-72-0) is a multifaceted compound with significant therapeutic potential. Its unique structure and biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its applications in medicine.
1010044-72-0 (N-({2-[(dimethylamino)methyl]phenyl}methyl)-4-(2-phenylethenesulfonamido)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)